Cas no 88721-64-6 (3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-)

• Product Name: 3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-
• CAS No: 88721-64-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 710022
• PubChem ID: 45083802
• Update Time: 2025-04-19

3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-
• 3-Isoxazolecarboxaldehyde, 5-(1,1-dimethylethyl)- (9CI)
• 5-(1,1-dimethylethyl)-3-Isoxazolecarboxaldehyde
• Z1255497510
• 5-TERT-BUTYL-1,2-OXAZOLE-3-CARBALDEHYDE
• RALYCNUPYDXZFQ-UHFFFAOYSA-N
• SCHEMBL3766987
• FT-0752860
• 5-(tert-butyl)isoxazole-3-carbaldehyde
• 88721-64-6
• 5-t-butyl-isoxazole-3-carbaldehyde
• EN300-1154368

• Inchi： 1S/C8H11NO2/c1-8(2,3)7-4-6(5-10)9-11-7/h4-5H,1-3H3
• InChI Key： RALYCNUPYDXZFQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes